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Compound of Interest

Compound Name: Choline fluoride

Cat. No.: B3052861 Get Quote

An In-depth Technical Guide to the Solubility and Solution Chemistry of Choline Fluoride

Introduction
Choline fluoride (C₅H₁₄FNO) is a quaternary ammonium salt that has garnered significant

interest within the scientific community, particularly in the field of green chemistry and materials

science. As an ionic compound, its solution behavior is of primary importance for its application.

This technical guide provides a comprehensive overview of the solubility of choline fluoride,

with a focus on its predominant role as a hydrogen bond acceptor in the formation of deep

eutectic solvents (DESs). While classical solubility data in a wide range of organic solvents is

not extensively reported in the literature, this guide consolidates the available information on its

physicochemical properties and details its interaction with hydrogen bond donors to form DESs,

a key aspect of its "solubility" in this context.

This document is intended for researchers, scientists, and drug development professionals who

are interested in the properties and applications of choline fluoride, particularly in solvent

systems and formulations.

Physicochemical Properties
Choline fluoride is a white crystalline solid.[1] Its ionic nature, arising from the electrostatic

attraction between the choline cation and the fluoride anion, is a dominant factor in its physical

and chemical properties.[1]
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Property Description

Molecular Formula C₅H₁₄FNO

Molecular Weight Approximately 123.17 g/mol

Appearance White crystalline solid[1]

Melting Point Approximately 200 °C[1]

Ionic Nature Quaternary ammonium salt[1][2]

Solubility of Choline Fluoride
Quantitative solubility data for choline fluoride in a broad spectrum of organic solvents is

scarce in peer-reviewed literature. However, its general solubility characteristics can be inferred

from its ionic nature and from information provided in studies on its synthesis and applications.
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Solvent Type Solubility/Behavior

Water

Highly soluble, which is characteristic of its ionic

nature.[1] Its dissolution in water is reported to

be an exothermic process.[3]

Protic Solvents

While specific data is limited, protic solvents like

ethanol are mentioned as potential media for

forming stable solvated fluoride ionic liquids,

suggesting some degree of solubility.[4]

Polar Aprotic Solvents

Often used in nucleophilic fluorination reactions

to enhance the reactivity of the fluoride ion,

which implies that fluoride salts can be

dissolved in them, often with the aid of phase

transfer catalysts.[4] No specific data for choline

fluoride is available.

Hydrogen Bond Donors (e.g., Ethylene Glycol)

Choline fluoride does not simply dissolve but

rather interacts strongly with hydrogen bond

donors to form deep eutectic solvents. This is

the most well-documented aspect of its solution

chemistry.[2][4][5] This interaction leads to a

significant depression of the freezing point of the

mixture.[2][4]

Experimental Protocols
The following are detailed methodologies for the synthesis of choline fluoride and the

preparation of its most common deep eutectic solvent, EthalineF.

Synthesis of Choline Fluoride
This protocol is adapted from a method involving the reaction of a choline salt with a fluoride

source.[4][6]

Materials:

Choline chloride
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Silver oxide

Hydrofluoric acid (aqueous solution)

Deionized water

Procedure:

Conversion to Choline Hydroxide: Choline chloride is dissolved in deionized water. To this

aqueous solution, silver oxide is added to precipitate silver chloride, leaving choline

hydroxide in the solution.

Filtration: The silver chloride precipitate is removed by filtration, yielding an aqueous solution

of choline hydroxide.

Neutralization: The resulting basic solution of choline hydroxide is carefully neutralized to a

pH of 7.0 by the dropwise addition of an aqueous hydrofluoric acid solution. This reaction

forms an aqueous solution of choline fluoride.

Isolation: The water is removed from the choline fluoride solution, typically by evaporation

under vacuum, to yield the final product. For the synthesis of choline fluoride hydrate, the

drying process is controlled to retain a specific number of water molecules.[4]

Preparation of EthalineF (Choline Fluoride:Ethylene
Glycol DES)
EthalineF is a deep eutectic solvent typically prepared from a 1:2 molar ratio of choline
fluoride to ethylene glycol.[4][5]

Materials:

Choline fluoride (synthesized as above or purchased)

Ethylene glycol (anhydrous)

Procedure:
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Drying of Components: To ensure the formation of a low-water content DES, both choline
fluoride and ethylene glycol should be thoroughly dried before mixing. Choline fluoride can

be dried under vacuum at an elevated temperature. Ethylene glycol can be dried over

molecular sieves.[6]

Mixing: The dried choline fluoride and ethylene glycol are mixed in a 1:2 molar ratio in a

sealed vessel under an inert atmosphere to prevent moisture absorption.

Heating and Stirring: The mixture is heated (e.g., to 323 K or 50°C) and stirred until a clear,

homogeneous liquid is formed.[4][5]

Final Drying: To ensure minimal water content, the resulting EthalineF can be further dried

under vacuum with stirring for an extended period (e.g., 72 hours).[5] The final water content

can be verified using Karl Fischer titration.[5]

Visualizations
Formation of EthalineF Deep Eutectic Solvent
The formation of EthalineF is driven by strong hydrogen bonding interactions between the

fluoride anion of choline fluoride and the hydroxyl groups of ethylene glycol.
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Caption: Formation of EthalineF via hydrogen bonding.

Experimental Workflow for EthalineF Preparation
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The following diagram outlines the key steps in the laboratory preparation of EthalineF.
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Caption: Workflow for the preparation of EthalineF.

Conclusion
While traditional solubility data for choline fluoride in common organic solvents is not readily

available, its solution chemistry is rich and primarily centered on its role as a potent hydrogen

bond acceptor in the formation of deep eutectic solvents. The strong interactions between the

fluoride anion and hydrogen bond donors like ethylene glycol lead to the formation of unique

solvent systems with tunable properties. For researchers and professionals in drug

development and materials science, understanding this behavior is crucial for harnessing the

potential of choline fluoride in various applications, from green solvents for chemical reactions

to novel electrolytes. The provided protocols for synthesis and DES preparation offer a practical

starting point for further investigation into this fascinating compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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